molecular formula C9H16O3 B2631900 Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate CAS No. 2107029-35-4

Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate

Cat. No. B2631900
CAS RN: 2107029-35-4
M. Wt: 172.224
InChI Key: YJBPTOOTDRBQMS-UHFFFAOYSA-N
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Description

“Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate” is a chemical compound with the CAS Number: 2107029-35-4 . It has a molecular weight of 172.22 . The compound is in liquid form at room temperature .


Molecular Structure Analysis

The InChI code for “Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate” is 1S/C9H16O3/c1-6-5-7 (9 (11)12-2)3-4-8 (6)10/h6-8,10H,3-5H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

“Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate” is a liquid at room temperature . It has a molecular weight of 172.22 .

Scientific Research Applications

Chemical Synthesis

“Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate” is used in chemical synthesis . It’s a liquid compound with a molecular weight of 172.22 . It’s often used in laboratories for various chemical reactions .

Catalyst in Oxidation Reactions

This compound has been studied in the context of oxidation reactions . Specifically, it has been used in the functionalization of saturated hydrocarbons like cyclohexane and methylcyclohexane . The compound was found to be active in the presence of trichloroisocyanuric acid (TCCA), a common oxidizing agent .

Production of Chlorocyclohexane

“Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate” has been used in the production of chlorocyclohexane . The compound [Mn(salen)Cl] showed the best catalytic activity, reaching conversions of up to 26.3% at 50 °C .

Production of Methylcyclohexene

This compound has also been used in the production of 1-chloro-4-methylcyclohexane, 3-methylcyclohexene, and 1-methylcyclohexene . The total yield for this mixture of products was up to 29.8% at 50 °C .

Material Science

In material science, “Methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate” has been used in the development and characterization of hybrid matrices . The char yield of the cured hybrid matrices was increased from 39.8% to 41.5%, which is higher than that of the char yield of PCBDDM .

Generation of Ketyl Radical

The compound has been involved in the direct generation of a ketyl radical from α-hydroxy acids . This process involves single-electron transfer and is part of the broader field of organic synthesis .

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The safety data sheet provides more detailed safety information .

properties

IUPAC Name

methyl 4-hydroxy-3-methylcyclohexane-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H16O3/c1-6-5-7(9(11)12-2)3-4-8(6)10/h6-8,10H,3-5H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJBPTOOTDRBQMS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(CCC1O)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H16O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

172.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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